N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-3-(4-(methylsulfonyl)phenyl)propanamide

• IUPAC Name: N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-3-(4-methylsulfonylphenyl)propanamide
• InChI: InChI=1S/C20H22N2O5S/c1-22-11-12-27-18-9-6-15(13-17(18)20(22)24)21-19(23)10-5-14-3-7-16(8-4-14)28(2,25)26/h3-4,6-9,13H,5,10-12H2,1-2H3,(H,21,23)
• InChI Key: OWEGQIRLFLWMRT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCOC2=C(C1=O)C=C(C=C2)NC(=O)CCC3=CC=C(C=C3)S(=O)(=O)C
• Molecular Formula: C20H22N2O5S
• Molecular Weight: 402.5 g/mol

Description

Synthesis Analysis

The synthesis of complex organic compounds often involves multi-step reactions, starting from simpler molecules. A novel approach for the synthesis of tetrahydrobenzo[f][1,4]oxazepin derivatives employs multicomponent reactions involving 2-aminophenols, Meldrum's acid, and isocyanides, demonstrating a versatile methodology for constructing such frameworks at ambient temperature (Shaabani et al., 2010).

Molecular Structure Analysis

The molecular structure of related compounds, such as 1-(4-methylbenzoyl)-3-(4-aminosulfonylphenyl)thiourea, has been elucidated using spectroscopic data and single crystal X-ray diffraction, providing insights into the arrangement of atoms and the configuration of molecules (Saeed et al., 2010).

Scientific Research Applications

Antibacterial and Antifungal Properties

Research on sulfone derivatives containing oxazepine moieties, such as those related to N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-3-(4-(methylsulfonyl)phenyl)propanamide, has shown promising antibacterial activities. Specifically, studies have demonstrated good antibacterial activities against rice bacterial leaf blight caused by Xanthomonas oryzae pv. oryzae. These compounds have been effective in reducing rice bacterial leaf blight in both greenhouse conditions and field trials, indicating their potential in agricultural applications to protect crops from bacterial infections (Li Shi et al., 2015).

Potential in Neuroprotective Therapies

Compounds with structural similarities to N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-3-(4-(methylsulfonyl)phenyl)propanamide, such as CGP 3466, have been explored for their neuroprotective properties. CGP 3466 has shown the ability to protect dopaminergic neurons in models relevant to Parkinson's disease, suggesting a potential therapeutic role in neurodegenerative diseases. This highlights the possibility of utilizing oxazepine derivatives in developing treatments aimed at neuroprotection and the management of conditions like Parkinson's disease (P. Waldmeier et al., 2000).